Cas no 19843-03-9 (Dehydrodicentrine)

• Product Name: Dehydrodicentrine
• CAS No: 19843-03-9
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 1123960
• PubChem ID: 3084326
• Update Time: 2025-10-30

Dehydrodicentrine Chemical and Physical Properties

Names and Identifiers

• Dehydrodicentrine
• 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinoline, 6,7-dihydro-10,11-dimethoxy-7-methyl-
• Dehydrodicentrin
• Dehydrothalicmin
• 6,7-Dihydro-10,11-dimethoxy-7-methyl-5H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline, 6,7-dihydro-10,11-diMethoxy-7-Methyl-
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline, 6,7-dihydro-10,11-dimethoxy-7-methyl- (9CI)
• HY-N2034
• CHEMBL456942
• AKOS030573622
• 19843-03-9
• Dicentrine, dehydro-
• 6,7-Dihydro-10,11-dimethoxy-7-methyl-5H-benzo(g)-1,3-benzodioxolo(6,5,4-de)quinoline
• DTXSID20173588
• FT-0701459
• CS-0018524
• 16,17-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(19),2(6),7,12(20),13,15,17-heptaene

• Inchi： 1S/C20H19NO4/c1-21-5-4-11-7-17-20(25-10-24-17)19-13-9-16(23-3)15(22-2)8-12(13)6-14(21)18(11)19/h6-9H,4-5,10H2,1-3H3
• InChI Key： HIZKFQOZVOUKDP-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCN(C)C4=CC5C=C(C(=CC=5C(=C12)C=34)OC)OC

Computed Properties

• Exact Mass: 337.13100
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218 ºC
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
• PSA: 40.16000
• LogP: 3.79620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on Dehydrodicentrine

Exploring Dehydrodicentrine (CAS No. 19843-03-9): A Comprehensive Guide to Its Properties and Applications

Dehydrodicentrine (CAS No. 19843-03-9) is a naturally occurring alkaloid compound that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. As researchers delve deeper into the world of plant-derived bioactive compounds, Dehydrodicentrine stands out as a promising candidate for various pharmacological studies. This article will explore the compound's properties, sources, and current research trends, while addressing common questions and concerns raised by scientists and health enthusiasts alike.

The molecular structure of Dehydrodicentrine belongs to the aporphine class of alkaloids, characterized by its distinctive tetracyclic framework. With the CAS registry number 19843-03-9, this compound has been identified in several plant species, particularly in the Lauraceae family. Recent studies have shown that Dehydrodicentrine exhibits interesting biological activities, including potential antioxidant and anti-inflammatory properties, making it a subject of growing interest in natural product research and drug discovery.

One of the most frequently asked questions about Dehydrodicentrine concerns its potential health benefits. While research is still in preliminary stages, some studies suggest that this compound may influence cellular signaling pathways related to oxidative stress and inflammation. However, it's crucial to note that these findings are based on in vitro or animal studies, and human clinical trials are needed to validate any therapeutic claims. The scientific community remains cautiously optimistic about Dehydrodicentrine's potential while emphasizing the need for further rigorous research.

From a chemical perspective, Dehydrodicentrine (CAS 19843-03-9) presents several interesting features that make it valuable for structure-activity relationship studies. Its molecular weight of 279.33 g/mol and specific optical rotation properties contribute to its unique characteristics. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to identify and quantify this compound in plant extracts and research samples. These methods are particularly important for quality control in studies investigating Dehydrodicentrine's biological effects.

The extraction and isolation of Dehydrodicentrine from natural sources remain an active area of research. Scientists are exploring various optimization techniques to improve yield and purity, including advanced chromatography methods and green extraction technologies. This aligns with current trends in sustainable chemistry and the growing demand for environmentally friendly extraction processes. The compound's stability under different conditions is another important consideration for researchers working with Dehydrodicentrine in laboratory settings.

In the context of current scientific trends, Dehydrodicentrine research intersects with several hot topics in biochemistry and pharmacology. These include the search for novel natural compounds with neuroprotective potential, the development of plant-based therapeutics, and the exploration of traditional medicinal plants for modern drug discovery. The compound's structural similarity to other bioactive alkaloids has led to speculation about its possible mechanisms of action and therapeutic targets within biological systems.

Quality control and standardization of Dehydrodicentrine-containing preparations represent another important consideration. As interest in this compound grows, ensuring consistent composition and potency becomes crucial for research reproducibility and potential future applications. This aspect is particularly relevant given the current emphasis on evidence-based natural products and the need for standardized botanical reference materials in scientific studies.

Looking ahead, the future research directions for Dehydrodicentrine (CAS 19843-03-9) may include detailed pharmacokinetic studies, structure modification to enhance bioavailability, and investigation of potential synergistic effects with other bioactive compounds. The scientific community continues to explore this interesting alkaloid while maintaining appropriate scientific rigor and caution regarding any premature health claims. As with many natural products, the journey from laboratory discovery to potential application is long and requires extensive validation at multiple levels.